Cas no 1878327-03-7 ((4-bromo-2-cyanophenyl)methanesulfonamide)
(4-bromo-2-cyanophenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- (4-bromo-2-cyanophenyl)methanesulfonamide
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- Inchi: 1S/C8H7BrN2O2S/c9-8-2-1-6(5-14(11,12)13)7(3-8)4-10/h1-3H,5H2,(H2,11,12,13)
- InChI Key: XASIZNAJRDISJQ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(Br)C=C1C#N)S(N)(=O)=O
(4-bromo-2-cyanophenyl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120771-0.05g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 0.05g |
$245.0 | 2023-10-27 | |
| Enamine | EN300-1120771-0.1g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 0.1g |
$366.0 | 2023-10-27 | |
| Enamine | EN300-1120771-0.25g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 0.25g |
$524.0 | 2023-10-27 | |
| Enamine | EN300-1120771-0.5g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 0.5g |
$824.0 | 2023-10-27 | |
| Enamine | EN300-1120771-1.0g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 1g |
$1057.0 | 2023-06-09 | |
| Enamine | EN300-1120771-2.5g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1120771-5.0g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 5g |
$3065.0 | 2023-06-09 | |
| Enamine | EN300-1120771-10.0g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 10g |
$4545.0 | 2023-06-09 | |
| Enamine | EN300-1120771-1g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1120771-5g |
(4-bromo-2-cyanophenyl)methanesulfonamide |
1878327-03-7 | 95% | 5g |
$3065.0 | 2023-10-27 |
(4-bromo-2-cyanophenyl)methanesulfonamide Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (4-bromo-2-cyanophenyl)methanesulfonamide
(4-Bromo-2-Cyanophenyl)methanesulfonamide (CAS No. 1878327-03-7): An Overview of a Promising Compound in Medicinal Chemistry
(4-Bromo-2-cyanophenyl)methanesulfonamide (CAS No. 1878327-03-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 4-bromo-2-cyanophenyl and methanesulfonamide moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.
The chemical structure of (4-bromo-2-cyanophenyl)methanesulfonamide is composed of a brominated aromatic ring and a cyano group, which are known to confer specific pharmacological properties. The methanesulfonamide functional group, on the other hand, is often associated with enhanced solubility and metabolic stability, making it an attractive moiety for drug design. These structural elements collectively contribute to the compound's potential as a lead molecule in various therapeutic areas.
Recent studies have explored the biological activities of (4-bromo-2-cyanophenyl)methanesulfonamide in detail. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This finding is particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.
Another promising application of (4-bromo-2-cyanophenyl)methanesulfonamide is in the field of cancer research. Preclinical studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a potential candidate for further development as an anticancer agent.
In addition to its anti-inflammatory and anticancer properties, (4-bromo-2-cyanophenyl)methanesulfonamide has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in preclinical models.
The pharmacokinetic properties of (4-bromo-2-cyanophenyl)methanesulfonamide have also been studied to assess its suitability for therapeutic use. Initial data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. Its high solubility and stability make it amenable to various formulations, including oral and parenteral routes of administration.
To further validate the therapeutic potential of (4-bromo-2-cyanophenyl)methanesulfonamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on the compound's pharmacological profile and to identify any potential side effects or contraindications. The results from these trials will be crucial in determining the future direction of research and development efforts.
In conclusion, (4-bromo-2-cyanophenyl)methanesulfonamide (CAS No. 1878327-03-7) is a promising compound with a diverse range of biological activities that make it a valuable candidate for further exploration in medicinal chemistry. Its anti-inflammatory, anticancer, and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, position it as a potential lead molecule for the development of new therapeutic agents. Continued research and clinical evaluation will be essential in realizing its full therapeutic potential.
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